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Compound of Interest

Compound Name: 4-Methylanisole-d4

Cat. No.: B1428312

The proper disposal of 4-Methylanisole-d4, a deuterated analog of 4-methylanisole, is critical
for ensuring laboratory safety and environmental protection. As with its non-deuterated
counterpart, this compound is classified as a hazardous substance, necessitating specific
handling and disposal protocols. Adherence to these procedures minimizes risks to personnel
and prevents environmental contamination.

Key Physical and Chemical Properties

Understanding the properties of 4-Methylanisole-d4 is the first step in its safe management.
The following table summarizes its key characteristics.
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Property Value

Appearance Clear, colorless liquid

Boiling Point 175-176 °C (for non-deuterated)

Density 0.973 g/mL at 25 °C (for non-deuterated)
Hazards Flammable liquid and vapor[1][2][3]

Harmful if swallowed[4]

Causes skin irritation

Suspected of damaging fertility or the unborn
child

Harmful to aquatic life with long-lasting effects

Disposal Procedures

The disposal of 4-Methylanisole-d4 must comply with all federal, state, and local regulations. It
should be treated as hazardous waste and disposed of through an approved waste disposal

plant.
Step 1: Waste Collection

o Collect all waste containing 4-Methylanisole-d4, including residues and contaminated
materials, in a designated and properly labeled hazardous waste container.

e The container should be compatible with the chemical and kept tightly closed in a cool, dry,
and well-ventilated area, away from heat, sparks, and open flames.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 2: Spill Management

In the event of a spill, immediate action is required to contain and clean up the material safely.
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o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition from the area, as 4-Methylanisole-
d4 is flammable.

e Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain
the spill. Do not use combustible materials.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste disposal.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting all
cleaning materials as hazardous waste.

Step 3: Disposal of Empty Containers

Empty containers that held 4-Methylanisole-d4 must also be treated as hazardous waste.
e Thoroughly empty the container of all contents.

o The first rinse of the container must be collected and disposed of as hazardous waste.

e For containers that held highly toxic chemicals, the first three rinses must be collected as
hazardous waste.

 After proper rinsing, deface the label and dispose of the container as directed by your
institution's EHS guidelines.

Step 4: Arrange for Professional Disposal

» Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the collected waste.

o Ensure all waste is properly packaged and labeled according to regulatory requirements
before pickup.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylanisole-d4.
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4-Methylanisole-d4 Waste Generated

4 Waste Charpcterization B
lN,,
ey
- )
Yes Yes
4 Disposal Actions R
Contain with inert absorbent : : :
o Triple rinse container
(e.g., vermiculite, sand)
No
Collect using non-sparking tools Collect first rinse as hazardous waste
Collect in a labeled hazardous waste container
é isposal R
Store in a cool, dry, well-ventilated area
Contact EHS for pickup and disposal
- J
Click to download full resolution via product page
Caption: Disposal workflow for 4-Methylanisole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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